Cas no 87555-79-1 (2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-1,3-dimethyl-)

2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-1,3-dimethyl- structure
87555-79-1 structure
Product Name:2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-1,3-dimethyl-
CAS No:87555-79-1
MF:C13H16O2
MW:204.264944076538
CID:655179
PubChem ID:13126294
Update Time:2025-04-19

2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-1,3-dimethyl-
    • 1,3-dimethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
    • DTXSID30520004
    • 87555-79-1
    • Inchi: 1S/C13H16O2/c1-8-7-10-5-3-4-6-11(10)9(2)12(8)13(14)15/h7H,3-6H2,1-2H3,(H,14,15)
    • InChI Key: CROSVIGEQSHSAL-UHFFFAOYSA-N
    • SMILES: OC(C1C(C)=CC2CCCCC=2C=1C)=O

Computed Properties

  • Exact Mass: 204.115029749g/mol
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.3Ų
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